4,6-Dihydrothieno[2,3-b]pyrrol-5-one

• Molecular Formula: C6H5NOS
• Molecular Weight: 139.18 g/mol
• IUPAC Name: 4,6-dihydrothieno[2,3-b]pyrrol-5-one
• InChI: InChI=1S/C6H5NOS/c8-5-3-4-1-2-9-6(4)7-5/h1-2H,3H2,(H,7,8)
• InChI Key: SXVURCAXJDJGSG-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(NC1=O)SC=C2

Description

4,6-Dihydrothieno[2,3-b]pyrrol-5-one is a useful research compound. Its molecular formula is C6H5NOS and its molecular weight is 139.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 2-aminothiophene-3-acetate (100 mg, 0.54 mmol) was dissolved in dry tetrahydrofuran (5 ml) and treated at −78° C. with trimethylaluminium (2M in n-heptane, 0.59 mmol). The reaction mixture was allowed to warm slowly to room temperature over 4 hours, cooled to 0° C. and quenched with saturated aqueous ammonium chloride solution. The solution was extracted with ethyl acetate and the organic phase dried over magnesium sulfate, evaporated to dryness and the residue chromatographed on silica gel using hexane/ethyl acetate (2:1) as eluent to give 45 mg of 4,6-dihydrothieno[2,3-b]pyrrol-5-one as a brown solid. MS(ES): m/e 140 [M+H].